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Compound of Interest

Compound Name: 2-Amino-3,5-dibromopyridine

Cat. No.: B040352

2-Amino-3,5-dibromopyridine, also known as 3,5-dibromo-2-pyridylamine, is a substituted
pyridine derivative.[2] Its utility as a building block in organic synthesis stems from the reactivity
conferred by the amino group and the two bromine atoms on the pyridine ring.[1] These
features allow for a variety of chemical transformations, making it a valuable precursor for more
complex molecules, including novel therapeutic agents.[1][2]

The physical and chemical properties of a compound are fundamental to understanding its
behavior under laboratory conditions, influencing everything from storage to reaction setup.

Table 1: Physicochemical Data for 2-Amino-3,5-dibromopyridine
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Property Value Source(s)

CAS Number 35486-42-1 [1][2]

Molecular Formula CsHa4Bra2N2 [1]12]

Molecular Weight 251.91 g/mol [11[2]

Appearance Yellow to brown fine crystalline 213
powder

Melting Point 104-106 °C [2][3]

Boiling Point 253.9 °C at 760 mmHg [2]

Flash Point 107.3°C [2][4]

Solubility Insoluble in water. [2]

| Stability | Stable under normal storage conditions. |[2] |

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Amino-3,5-dibromopyridine is classified as a hazardous substance.[5][6] The
primary hazards are related to its irritant properties. Understanding these classifications is the
first step in implementing appropriate safety controls.

GHS Classification Summary:
o Skin Irritation: Category 2[4][6][7]
» Serious Eye Irritation: Category 2[4][6][7]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[4][6][7]

These classifications necessitate specific precautionary measures, as outlined by the "P-
statements” associated with these hazards.[6] The causality is clear: the chemical nature of the
compound allows it to interact with and cause damage to epithelial tissues upon contact.
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Caption: GHS Hazard Summary for 2-Amino-3,5-dibromopyridine.

Toxicological Profile and Health Effects

The toxicological data informs our understanding of how this substance interacts with biological
systems. Exposure can lead to both acute (short-term) and potentially chronic (long-term)
health effects.

e Acute Effects:

o Skin Contact: Causes skin irritation, characterized by redness and inflammation.[5][7] Pre-
existing conditions like dermatitis may be exacerbated.[5] It is crucial to prevent entry into
the bloodstream through cuts or abrasions, which could lead to systemic effects.[5]

o Eye Contact: Causes serious eye irritation and potential damage.[5][6] Symptoms include
redness and profuse watering.[7]

o Inhalation: As a dust or powder, it can cause respiratory tract irritation.[5][6] This may lead
to coughing, wheezing, or a feeling of tightness in the chest.[7] Individuals with impaired
respiratory function are at higher risk.[5]

o Ingestion: Considered harmful if swallowed.[5] Ingestion may cause gastrointestinal
irritation with symptoms like soreness of the mouth and throat.[7] Animal experiments
suggest ingestion of less than 150 grams could be fatal or cause serious health damage.

[5]
e Chronic Effects & Sensitization:

o Skin Sensitization: There is a potential for this material to cause an allergic skin reaction
(sensitization) in some individuals after repeated contact.[5]

o Long-Term Exposure: While comprehensive data is limited, long-term exposure to
respiratory irritants can lead to airway diseases.[5] There is also some evidence from
animal studies of developmental toxicity.[5] Chronic intoxication with ionic bromides,
though more historically associated with medical use, can lead to a range of neurological
symptoms.[5]
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Safe Handling and Storage Protocols

A self-validating safety system relies on protocols that inherently minimize risk. For 2-Amino-
3,5-dibromopyridine, this means a multi-layered approach focusing on containment and
personal protection.

Step-by-Step Handling Protocol:

o Engineering Controls: Always handle this compound in a well-ventilated area.[2][5] A
chemical fume hood is the standard and required engineering control to prevent inhalation of
dust.[7]

» Personal Protective Equipment (PPE):
o Hand Protection: Wear appropriate protective gloves (e.g., nitrile).[7]

o Eye/Face Protection: Use safety glasses with side-shields or goggles.[7] An eyewash
station must be readily accessible.[7]

o Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.[7]

o Respiratory Protection: If dust formation is unavoidable and ventilation is inadequate, a
respiratory protective device with a particle filter (e.g., N95) is necessary.[7]

e Hygiene Practices:

o

Avoid all personal contact, including inhalation.[5]

o

Do not eat, drink, or smoke in the handling area.[5][8]

[¢]

Wash hands thoroughly with soap and water after handling.[5]
o Contaminated work clothes should be laundered separately before reuse.[5]

Storage Requirements: The objective of proper storage is to maintain the chemical's integrity
while preventing hazardous reactions.
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» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2][5][7] A
recommended storage temperature is 2-8 °C.[1][7]

o Protect containers from physical damage and check regularly for leaks.[5]

o Store away from incompatible materials, particularly strong oxidizing agents (e.g., nitrates,
perchlorates), as ignition may result.[2][5]

e Do not store near foodstuff containers.[5]

Emergency Procedures and First Aid

In the event of an exposure, a rapid and correct response is critical. All personnel should be
familiar with these procedures before beginning work with the compound.

Exposure Event Occurs
Route of Exposure
A\ A\ A\
L[Skin Contact EEye Contaca Enhalatiora Engestion

Immediate Actions
v A\ A\ Y
Emmediately remove all contaminated clothing] [Bathe the eye with running water for 15 minutes] E%emove casualty to fresh air} Wash out mouth with water]

Flush skin with running water and soap. keeping eyelids open. Keep warm and at rest. DO NOT induce vomiting.

If irritation occurs

v Y

g Seek Immediate Medical Attention pg

Click to download full resolution via product page

Caption: Emergency First Aid Decision Workflow.
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Detailed First-Aid Measures:

 If on Skin: Immediately remove all contaminated clothing and footwear.[7] Wash the affected
area immediately with plenty of soap and water.[7] Seek medical attention if irritation
develops or persists.[5]

 If in Eyes: Immediately flush the eyes with running water for at least 15 minutes, ensuring to
lift the upper and lower eyelids occasionally.[7] Remove contact lenses if it can be done
safely.[9] Immediate consultation with an ophthalmologist is necessary.[6]

« If Inhaled: Move the person to fresh air.[7] Keep the patient warm and rested.[5] If breathing
is irregular or has stopped, provide artificial respiration.[6] Seek immediate medical attention.

[7]

« |If Swallowed: Wash out the mouth with water.[7] Never give anything by mouth to an
unconscious person.[6] Do NOT induce vomiting.[6] Seek urgent medical attention.[5]

Fire and Explosion Hazard Data

While it is a combustible solid, it propagates flame with difficulty.[5] The primary fire-related
hazard comes from the potential for dust explosions and the generation of toxic fumes upon
combustion.

Table 2: Fire-Fighting Measures Summary
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Aspect Guideline Source(s)

Foam, dry chemical

powder, carbon dioxide
Extinguishing Media (CO2). Water spray can be [51[7]

used for cooling and for

large fires.

. o Avoid contamination with
Fire Incompatibility o [5]
oxidizing agents.

Emits toxic fumes, including
] carbon oxides (CO, COz),
Hazards from Combustion ] ] [7]
nitrogen oxides (NOx), and

hydrogen bromide (HBr).

Dust clouds may form an
explosive mixture with air.

Explosion Hazard Avoid generating dust in [5]
confined spaces near ignition

sources.

| Fire-Fighter PPE | Wear a self-contained breathing apparatus (SCBA) and full protective
clothing to prevent contact with skin and eyes. |[7] |

Accidental Release Measures

A swift, safe, and systematic approach is required to manage spills. The procedure differs for
minor versus major spills.

Step-by-Step Spill Cleanup Protocol:

e Immediate Actions:
o Alert personnel in the area and remove all ignition sources.[5]
o Ensure the area is well-ventilated.

e Containment & PPE:
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o Control personal contact by wearing the appropriate PPE as described in Section 4.[5]

o Prevent the spill from entering drains or waterways.[5]

e Cleanup Procedure (Dry Spill):

o Use dry cleanup procedures to avoid generating dust.[5]

o Carefully sweep or vacuum the material.

o Place the collected material into a suitable, labeled container for waste disposal.[5]
e Decontamination:

o Wash the spill area down with large amounts of water.[5]

o Prevent runoff from entering drains.[5]
e For Major Spills:

o Evacuate the area and alert emergency responders.[5]

o Follow the same principles of containment and cleanup but with a higher level of caution
and control.[5]

Stability and Reactivity

o Reactivity: Generally stable.

e Chemical Stability: Stable under recommended storage and handling conditions.[2]
» Conditions to Avoid: Heat, formation of dust, and exposure to ignition sources.[5]

¢ Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Upon combustion or thermal decomposition, it can
release toxic gases such as carbon monoxide, carbon dioxide, nitrogen oxides, and
hydrogen bromide.[2][7]
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Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[5]
» Dispose of the substance and its container at an approved waste disposal plant.[10]
e Do not discharge into sewers or waterways.[5]

» Contaminated packaging should be treated as the product itself and disposed of accordingly.
Puncturing containers to prevent re-use is a recommended practice before landfill disposal.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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